Cas no 62178-45-4 (Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)-)

Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)- structure
62178-45-4 structure
Product Name:Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)-
CAS No:62178-45-4
MF:C17H20N2O2S
MW:316.417902946472
CID:455319
PubChem ID:71389063
Update Time:2025-04-19

Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(2-methoxyphenyl)-N'-(4-propoxyphenyl)-
    • 1-(2-methoxyphenyl)-3-(4-propoxyphenyl)thiourea
    • N-(2-Methoxyphenyl)-N'-(4-propoxyphenyl)thiourea
    • DTXSID30811101
    • 62178-45-4
    • Inchi: 1S/C17H20N2O2S/c1-3-12-21-14-10-8-13(9-11-14)18-17(22)19-15-6-4-5-7-16(15)20-2/h4-11H,3,12H2,1-2H3,(H2,18,19,22)
    • InChI Key: WPCZOQUSHCOVMA-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1OC)NC1C=CC(=CC=1)OCCC

Computed Properties

  • Exact Mass: 316.1247
  • Monoisotopic Mass: 316.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 42.52
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